Cas no 921853-55-6 (2,5-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,5-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• CAS No: 921853-55-6
• MF: C₂₀H₂₁N₃O₅S
• MW: 415.46284365654
• CID: 6293647
• PubChem ID: 16825984
• Update Time: 2025-05-19

2,5-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide
• 2,5-dimethoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzenesulfonamide
• F2237-0014
• VU0490414-1
• AKOS024630184
• 2,5-dimethoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• 921853-55-6
• 2,5-dimethoxy-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

• Inchi： 1S/C20H21N3O5S/c1-27-16-8-10-18(28-2)19(14-16)29(25,26)21-12-13-23-20(24)11-9-17(22-23)15-6-4-3-5-7-15/h3-11,14,21H,12-13H2,1-2H3
• InChI Key： DADMYEZJZXNMLQ-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)OC)(NCCN1C(C=CC(C2C=CC=CC=2)=N1)=O)(=O)=O

Computed Properties

• Exact Mass: 415.12019195g/mol
• Monoisotopic Mass: 415.12019195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 106Ų

Additional information on 2,5-dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide

Comprehensive Overview of 2,5-Dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 921853-55-6)

2,5-Dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide (CAS No. 921853-55-6) is a specialized sulfonamide derivative with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both dimethoxybenzene and dihydropyridazine moieties in its structure makes it a promising candidate for targeting specific biological pathways.

The compound's chemical formula and structural features have been extensively studied to understand its reactivity and interactions. Researchers are particularly interested in its sulfonamide group, which is known for its role in enzyme inhibition and receptor modulation. The phenyl and pyridazine rings contribute to its stability and binding affinity, making it a valuable scaffold for designing new therapeutic agents.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. 2,5-Dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide is no exception, with studies highlighting its potential in treating inflammatory and metabolic disorders. Its mechanism of action is believed to involve the modulation of key signaling pathways, although further research is needed to fully elucidate its therapeutic potential.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, including sulfonylation and etherification. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and assess its quality.

The pharmaceutical industry is increasingly exploring sulfonamide derivatives like 2,5-Dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide for their ability to target specific enzymes and receptors. This compound's unique structure offers opportunities for developing novel drugs with improved efficacy and reduced side effects. Current research focuses on optimizing its pharmacokinetic properties to enhance bioavailability and therapeutic outcomes.

Beyond pharmaceuticals, 2,5-Dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide has potential applications in agrochemicals and material science. Its sulfonamide group can act as a ligand in coordination chemistry, enabling the design of new catalysts and functional materials. Additionally, its photophysical properties are being investigated for use in sensors and optoelectronic devices.

As the scientific community continues to explore the capabilities of sulfonamide-based compounds, 2,5-Dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide stands out as a molecule with significant promise. Its combination of structural complexity and functional diversity makes it a subject of ongoing research and development. Future studies will likely uncover new applications and refine its synthesis methods to meet the growing demand for innovative chemical solutions.

For researchers and industry professionals, understanding the properties and potential of 2,5-Dimethoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzene-1-sulfonamide is essential. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for advancing science and technology. Stay updated with the latest findings to leverage its full potential in your work.